N,N-dimethyl N'-(5-t-butyl-3-pyrazolyl)urea

• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol
• IUPAC Name: 3-(5-tert-butyl-1H-pyrazol-3-yl)-1,1-dimethylurea
• InChI: InChI=1S/C10H18N4O/c1-10(2,3)7-6-8(13-12-7)11-9(15)14(4)5/h6H,1-5H3,(H2,11,12,13,15)
• InChI Key: NNHGRRPMVARHRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1)NC(=O)N(C)C

Description

N,N-dimethyl N'-(5-t-butyl-3-pyrazolyl)urea is a useful research compound. Its molecular formula is C10H18N4O and its molecular weight is 210.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.2 g of Compound [II] and 3.2 g of triethylamine were dissolved in 50 ml of methylene chloride, and 3.2 g of N,N-dimethylcarbamoyl chloride was added to the solution. The mixture was heated under refluxing and cooled, followed by washing with water. The organic layer was collected, and the solvent was distilled off. The residue was solidified by the addition of a mixed solvent of hexane and benzene. The solid obtained was collected by filtration and dried to obtain 2.0 g of N,N-dimethyl N'-(5-t-butyl-3-pyrazolyl)urea. This compound was recrystallized from hydrous methanol and found to have a melting point of 220° C. to 222° C.